Cas no 35406-93-0 (3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1))

3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1) structure
35406-93-0 structure
Product Name:3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1)
CAS No:35406-93-0
MF:C15H20ClN5O4
MW:369.803401947021
CID:1470072
PubChem ID:9578622
Update Time:2025-04-20

3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1)
    • LogP
    • 3-[(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylideneamino]-1,3-oxazolidin-2-one,hydrochloride
    • 3-(((2-(4-Methyl-1-piperazinyl)-5-nitrophenyl)methylene)amino)-2-oxazolidinone HCl hydrate
    • 2-Oxazolidinone, 3-(((2-(4-methyl-1-piperazinyl)-5-nitrophenyl)methylene)amino)-, hydrochloride, hydrate (2:2:1)
    • 35406-93-0
    • Inchi: 1S/C15H19N5O4.ClH/c1-17-4-6-18(7-5-17)14-3-2-13(20(22)23)10-12(14)11-16-19-8-9-24-15(19)21;/h2-3,10-11H,4-9H2,1H3;1H/b16-11+;
    • InChI Key: CDWXLESLMMDWHC-YFMOEUEHSA-N
    • SMILES: Cl.O1C(N(CC1)/N=C/C1=CC(=CC=C1N1CCN(C)CC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 369.1206
  • Monoisotopic Mass: 369.1203818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 501
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 91.52
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